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Compound of Interest

Compound Name: 5-Nitro-2-indanone

Cat. No.: B051443 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of 5-Nitro-2-indanone in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe operational conduct and mitigate

potential hazards.

Physicochemical and Hazard Data
A comprehensive summary of the physical, chemical, and hazardous properties of 5-Nitro-2-
indanone is presented below. This information is critical for safe handling and emergency

preparedness.
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Property Value

Molecular Formula C₉H₇NO₃

Molecular Weight 177.16 g/mol [1]

Appearance Light yellow solid

Melting Point 50 - 57 °C / 122 - 134.6 °F[2][3]

Boiling Point 340.6°C at 760mmHg

Flash Point 100 °C / 212 °F[2][3]

Density 1.396g/cm³

GHS Hazard Statements

H302: Harmful if swallowed[1] H315: Causes

skin irritation[1] H319: Causes serious eye

irritation[1] H335: May cause respiratory

irritation[1]

Primary Hazards Irritant[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Nitro-2-indanone
to minimize exposure and ensure personal safety.
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PPE Category Required Equipment and Specifications

Eye and Face Protection

Chemical safety goggles or glasses that meet

OSHA 29 CFR 1910.133 or European Standard

EN166 standards.[2][3] A face shield should be

worn over safety glasses if there is a risk of

splashing or explosion.[4]

Hand Protection

Chemically resistant gloves, such as nitrile

rubber, must be worn.[4][5] Gloves should be

inspected for any signs of degradation before

use and disposed of properly after handling the

chemical.[4][6]

Body Protection

A standard laboratory coat must be worn and

fully buttoned to cover as much skin as possible.

[4] For procedures with a higher risk of

exposure, a chemical-resistant apron or full-

body suit may be necessary.[7]

Respiratory Protection

For procedures that may generate dust or

aerosols, a NIOSH/MSHA-approved N95 dust

mask should be used, or the handling should be

conducted within a certified chemical fume

hood.[5]

Footwear
Closed-toe and closed-heel shoes that cover the

entire foot are required in the laboratory.[4][8]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 5-Nitro-2-indanone is essential for minimizing risks. The

following workflow outlines the key stages from preparation to disposal.

1. Preparation and Engineering Controls:
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Ventilation: Always handle 5-Nitro-2-indanone in a well-ventilated area. For any process

that could generate dust, a chemical fume hood is required.[5][9]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[5][8]

PPE Inspection: Before commencing any work, thoroughly inspect all personal protective

equipment for any damage or defects.[5] Do not use compromised gear.[5]

2. Handling and Use:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[9] Do not breathe in dust, fumes, or vapors.[9]

Personal Hygiene: Do not eat, drink, or smoke in the designated work area.[9] Wash hands

and any exposed skin thoroughly after handling is complete and before leaving the

laboratory.[5]

Labeling: Ensure all containers of 5-Nitro-2-indanone are clearly and accurately labeled

with the chemical name and associated hazards.

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][9]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and metals.[2][3]

Security: Store in a locked cabinet or area to restrict unauthorized access.[9]

4. Disposal:

Waste Collection: Dispose of 5-Nitro-2-indanone and any contaminated materials in a

suitable, closed, and properly labeled container for chemical waste.[6]

Regulatory Compliance: All disposal must be carried out in accordance with applicable local,

state, and federal regulations.[9] Consider using a licensed disposal company for surplus

and non-recyclable solutions.[6]
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to 5-Nitro-2-indanone.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[9][10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.[9][10]

Eye Contact

Rinse cautiously with water for at least 15

minutes, occasionally lifting the upper and lower

eyelids.[9] Remove contact lenses if present

and easy to do. Continue rinsing.[9] Seek

immediate medical attention.[9][10]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting.[9] Seek immediate medical attention.

[9]

Experimental Workflow and Safety Checks
The following diagram illustrates the logical workflow for the safe handling of 5-Nitro-2-
indanone, incorporating critical safety checks at each stage of the process.

Caption: Workflow for handling 5-Nitro-2-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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